Cas no 875125-89-6 (Pentanoic acid,2-(hydroxymethyl)-, (2S)-)

Pentanoic acid,2-(hydroxymethyl)-, (2S)- structure
875125-89-6 structure
Product Name:Pentanoic acid,2-(hydroxymethyl)-, (2S)-
CAS No:875125-89-6
MF:C6H12O3
MW:132.157682418823
CID:709774
PubChem ID:27282272
Update Time:2025-04-19

Pentanoic acid,2-(hydroxymethyl)-, (2S)- Chemical and Physical Properties

Names and Identifiers

    • Pentanoic acid,2-(hydroxymethyl)-, (2S)-
    • (2S)-2-(hydroxymethyl)pentanoic acid
    • (S)-2-HYDROXYMETHYL-PENTANOIC ACID
    • Pentanoic acid,2-(hydroxymethyl)-,(2S)
    • 875125-89-6
    • DTXSID20650723
    • SCHEMBL6657344
    • Inchi： 1S/C6H12O3/c1-2-3-5(4-7)6(8)9/h5,7H,2-4H2,1H3,(H,8,9)/t5-/m0/s1
    • InChI Key： HPVOTSMEHLZBJY-YFKPBYRVSA-N
    • SMILES： OC[C@@H](C(=O)O)CCC

Computed Properties

  • Exact Mass: 132.07900
  • Monoisotopic Mass: 132.078644241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 4
  • Complexity: 90.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 57.5Ų

Experimental Properties

  • PSA: 57.53000
  • LogP: 0.47960

Pentanoic acid,2-(hydroxymethyl)-, (2S)- Customs Data

  • HS CODE：2918199090
  • Customs Data：

    China Customs Code:

    2918199090

    Overview:

    HS: 2918199090. Other alcohol containing but not other oxy carboxylic acids(Including its anhydride\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918199090 other carboxylic acids with alcohol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Pentanoic acid,2-(hydroxymethyl)-, (2S)- Related Literature

Related Categories

875125-89-6 (Pentanoic acid,2-(hydroxymethyl)-, (2S)-) Related Products

Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent